Cas no 62750-73-6 (Benzene, pentabromo[2-(2,4,6-tribromophenoxy)ethoxy]-)
62750-73-6 structure
Product Name:Benzene, pentabromo[2-(2,4,6-tribromophenoxy)ethoxy]-
CAS No:62750-73-6
MF:C14H6Br8O2
MW:845.428238391876
CID:433195
PubChem ID:71383183
Update Time:2025-04-19
Benzene, pentabromo[2-(2,4,6-tribromophenoxy)ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, pentabromo[2-(2,4,6-tribromophenoxy)ethoxy]-
- 1,2,3,4,5-pentabromo-6-[2-(2,4,6-tribromophenoxy)ethoxy]benzene
- 62750-73-6
- DTXSID20805519
- SCHEMBL10781181
-
- Inchi: 1S/C14H6Br8O2/c15-5-3-6(16)13(7(17)4-5)23-1-2-24-14-11(21)9(19)8(18)10(20)12(14)22/h3-4H,1-2H2
- InChI Key: HWOWVXGUHZFMNF-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C(=C(C=1OCCOC1C(=CC(=CC=1Br)Br)Br)Br)Br)Br)Br
Computed Properties
- Exact Mass: 837.38318
- Monoisotopic Mass: 837.38348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, pentabromo[2-(2,4,6-tribromophenoxy)ethoxy]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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